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Compound of Interest

2-Amino-2-(4-
Compound Name: ) )
methoxyphenyl)acetic acid

Cat. No.: B1619991

An Expert Guide to Personal Protective Equipment for Handling 2-Amino-2-(4-
methoxyphenyl)acetic acid

For research scientists and drug development professionals, the integrity of an experiment is
intrinsically linked to the safety of the personnel conducting it. Handling specialized chemical
reagents like 2-Amino-2-(4-methoxyphenyl)acetic acid demands a comprehensive
understanding of its hazard profile and the implementation of rigorous safety protocols. This
guide provides an in-depth, procedural framework for the selection, use, and disposal of
Personal Protective Equipment (PPE), ensuring both personal safety and the preservation of
your research environment.

Understanding the Hazard: A Proactive Approach to
Safety

2-Amino-2-(4-methoxyphenyl)acetic acid is a solid organic compound. While specific
toxicological data is limited, the primary hazards associated with this chemical and its structural
analogs are related to direct contact. The Globally Harmonized System (GHS) classifications
for similar compounds indicate a significant risk of serious eye irritation.[1][2] Skin and
respiratory irritation are also potential hazards that must be addressed.[2]

A proactive safety plan begins with a thorough hazard assessment. Before handling this
compound, it is critical to consult the Safety Data Sheet (SDS) and understand the potential
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routes of exposure.

Hazard L Primary Exposure
. Description Source
Classification Route
Causes serious eye
) irritation, potentially
Serious Eye ] )
o leading to damage if Eyes [11.[3]
Damage/Eye Irritation
not addressed
immediately.[1][3]
i May cause skin
Skin T )
) o irritation upon contact. ~ Skin [2]
Corrosion/Irritation
[2]
Inhalation of dust may
Respiratory Irritation cause respiratory tract  Inhalation [2]
irritation.[2]
o May be harmful if )
Acute Toxicity (Oral) Ingestion [4]

swallowed.[4]

The Hierarchy of Controls: PPE as the Final Barrier

Effective safety management relies on a multi-layered approach known as the hierarchy of

controls. Personal Protective Equipment, while essential, is the last line of defense. Before

relying on PPE, laboratory managers and researchers must prioritize engineering and

administrative controls.
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Elimination
(Physically remove the hazard)

Personal Protective Equipment (PPE)

(Protect the worker with personal equipment)
e.g., Goggles, Gloves, Lab Coat

Substitution

(Replace the hazard)

Engineering Controls

(Isolate people from the hazard)
e.g., Fume Hood

Administrative Controls

(Change the way people work)

e.g., SOPs, Training
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Task Assessment:
Handling 2-Amino-2-
(4-methoxyphenyl)acetic acid

Is the task performed
in a certified
chemical fume hood?

Yes

Is there a large spill
or uncontrolled release
outside of a fume hood?

No

Use a full-face respirator with

S S MO R oI o multi-purpose combination (US) or

N95 respirator for weighing
fine powders, even in a hood.

ABEK (EN 14387) cartridges.
Evacuate and follow spill protocol.

Standard PPE sufficient.
No respirator required.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-amino-2-4-methoxyphenyl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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